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Compound of Interest

Compound Name: 3-Chloro-n,2-dimethylaniline

Cat. No.: B1602208 Get Quote

An In-Depth Technical Guide to Thermo Scientific 3-Chloro-n,2-dimethylaniline for Advanced

Synthesis

Introduction
In the landscape of modern synthetic chemistry, particularly within pharmaceutical and

materials science research, the selection of starting materials and intermediates is a critical

determinant of experimental success. Substituted anilines are a cornerstone of this chemical

toolbox, offering a versatile scaffold for constructing complex molecular architectures. Among

these, 3-Chloro-n,2-dimethylaniline stands out as a valuable building block. Its specific

substitution pattern—a chlorine atom, a ring-bound methyl group, and an N-methylated amine

—provides a unique combination of steric and electronic properties that researchers can

leverage for targeted molecular design.

This guide provides an in-depth technical overview of 3-Chloro-n,2-dimethylaniline, supplied

by Thermo Scientific, a brand known for providing rigorously tested chemicals for research and

development.[1][2][3] We will explore its chemical properties, applications in drug discovery,

quality control methodologies, and essential safety protocols, offering field-proven insights for

researchers, scientists, and drug development professionals.

Core Chemical Identity and Properties
A precise understanding of a compound's physical and chemical properties is fundamental to

its effective application in synthesis. 3-Chloro-n,2-dimethylaniline is a distinct molecule that
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should not be confused with its isomers, such as 3-Chloro-2-methylaniline or 3-Chloro-N,N-

dimethylaniline, as each possesses different reactivity profiles.

Key Chemical Data
The essential identifiers and computed physical properties for 3-Chloro-n,2-dimethylaniline
are summarized below.

Property Value Source

CAS Number 41456-52-4 [4][5]

Molecular Formula C₈H₁₀ClN [4][5]

Molecular Weight 155.62 g/mol [4]

IUPAC Name 3-chloro-N,2-dimethylaniline [4]

Synonyms 3-Chloro-2,N-dimethylaniline [4]

Canonical SMILES CC1=C(C=CC=C1Cl)NC [4][5]

InChI Key
XAEPSTFCZJTYLE-

UHFFFAOYSA-N
[4]

Topological Polar Surface Area 12 Å² [4]

Monoisotopic Mass 155.0501770 Da [4]

The Role in Synthetic Chemistry and Drug
Discovery
The utility of 3-Chloro-n,2-dimethylaniline as a synthetic intermediate stems from the

strategic placement of its functional groups. These groups serve as handles for a variety of

chemical transformations, making it a valuable precursor for generating libraries of diverse

compounds in the hit-to-lead and lead optimization phases of drug discovery.[6]

The Secondary Amine (-NHCH₃): This functional group is a prime site for nucleophilic

substitution, acylation, and modern cross-coupling reactions (e.g., Buchwald-Hartwig

amination), allowing for the introduction of complex molecular fragments.
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The Chlorine Atom (-Cl): As a halogen, it activates the aromatic ring for certain reactions and

serves as an excellent leaving group in palladium-catalyzed cross-coupling reactions like

Suzuki, Heck, and Sonogashira couplings. This enables the formation of new carbon-carbon

or carbon-heteroatom bonds.

The Methyl Groups (-CH₃): The methyl groups at the C2 and N-positions provide steric bulk,

which can influence the regioselectivity of reactions and modulate the final conformation of

the target molecule. This is often crucial for optimizing a compound's binding affinity to a

biological target.

The interplay of these features allows for the systematic modification of a lead compound to

improve its potency, selectivity, and pharmacokinetic properties (ADME).

Core Intermediate

Synthetic Transformations

Resulting Scaffolds

3-Chloro-n,2-dimethylaniline

Buchwald-Hartwig
Cross-Coupling

Reaction at N-H
(with Aryl Halide)

Suzuki
Cross-Coupling

Reaction at C-Cl
(with Boronic Acid)

Acylation / Sulfonylation

Reaction at N-H
(with Acyl/Sulfonyl Chloride)

Di- and Tri-aryl Amines Bi-aryl Compounds Amides / Sulfonamides

Library of Drug Candidates

Molecular Diversity

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1602208?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthetic utility of 3-Chloro-n,2-dimethylaniline.

Quality Control and Analytical Methodology
In research and drug development, the purity and identity of starting materials are paramount

for ensuring the reproducibility and validity of experimental outcomes.[7] Impurities can lead to

unintended side reactions, lower yields, and the generation of difficult-to-remove byproducts.

Thermo Scientific provides products with specified purity levels, often verified by methods such

as Gas Chromatography (GC) and Fourier-Transform Infrared Spectroscopy (FTIR).[8][9]

Standard Analytical Protocols
Purity Determination by Gas Chromatography (GC):

Objective: To quantify the purity of the material and identify any volatile impurities.

Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID).

Column: A non-polar capillary column (e.g., DB-5 or equivalent) is typically suitable for

separating aniline derivatives.

Sample Preparation: Prepare a dilute solution of the sample in a high-purity solvent like

dichloromethane or ethyl acetate.

Method: An appropriate temperature program is developed, starting at a low temperature

and ramping up to a higher temperature to ensure the elution of all components.

Quantification: Purity is typically reported as area percent from the resulting

chromatogram. For a more rigorous analysis, a quantitative method using an internal or

external standard should be employed, following principles outlined in methodologies like

EPA Method 8131.[10]

Identity Confirmation by FTIR:

Objective: To confirm the molecular structure by identifying characteristic functional group

vibrations.
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Method: A small amount of the neat liquid sample is placed between two salt plates (NaCl

or KBr) or analyzed using an Attenuated Total Reflectance (ATR) accessory.

Expected Peaks: The resulting spectrum should show characteristic peaks for N-H

stretching, C-N stretching, aromatic C-H and C=C stretching, and C-Cl stretching,

conforming to the known spectrum of the compound.[8]

Receive Raw Material QC Sampling & Testing

Identity Check (FTIR)Test 1

Purity Assay (GC)
Test 2 Compare to Specifications

Release to InventoryPass

Reject & Quarantine
Fail

Click to download full resolution via product page

A typical Quality Control (QC) workflow.

Synthesis and Manufacturing Insights
While end-users will procure 3-Chloro-n,2-dimethylaniline, understanding its synthesis

provides insight into potential impurities and the compound's stability. A plausible and common

industrial route for related anilines involves the reduction of a corresponding nitroaromatic

precursor. The N-methylation step can occur either before or after the reduction.

A representative synthetic pathway could involve:

Nitration: Starting with a suitable chlorotoluene derivative, a nitro group is introduced onto

the aromatic ring.

Reduction: The nitro group is then reduced to an amine. A common method for this is

catalytic hydrogenation or using reducing agents like iron in acidic media.[11]

N-Methylation: The resulting primary or secondary amine is methylated using a suitable

methylating agent to yield the final product.

This multi-step process underscores the importance of the rigorous purification and quality

control described in the previous section to remove any unreacted starting materials or reaction
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byproducts.
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Plausible high-level synthetic pathway.

Safety, Handling, and Storage Protocols
Substituted anilines as a class require careful handling due to their potential toxicity. While a

specific Safety Data Sheet (SDS) for 3-Chloro-n,2-dimethylaniline should always be

consulted, data from closely related analogs can inform best practices.[12][13]

Hazard Summary & Personal Protective Equipment
(PPE)

Hazard Category Description Recommended PPE

Acute Toxicity
Harmful if swallowed, inhaled,

or in contact with skin.[12][14]

Nitrile gloves, lab coat,

approved respirator (if

ventilation is inadequate).

Skin Irritation Causes skin irritation.[15][13]
Chemical-resistant gloves, lab

coat.

Eye Damage
Causes serious eye irritation or

damage.[15][13]

Chemical safety goggles

and/or face shield.

Respiratory Irritation
May cause respiratory tract

irritation.[15][13]

Use only in a well-ventilated

area or chemical fume hood.

Handling and Storage Procedures
Engineering Controls: Always handle this compound inside a certified chemical fume hood to

minimize inhalation exposure. Ensure an eyewash station and safety shower are readily

accessible.[16]
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Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mists. After

handling, wash hands and any exposed skin thoroughly.[12][16]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Keep

away from strong oxidizing agents and acids.[13] Some anilines are light-sensitive and may

darken over time; storage in an amber bottle under an inert atmosphere (e.g., nitrogen or

argon) is recommended for long-term stability.

Conclusion
Thermo Scientific 3-Chloro-n,2-dimethylaniline is a specialized chemical intermediate with

significant potential for researchers in drug discovery and synthetic chemistry. Its unique trifecta

of reactive sites—the secondary amine, the chloro group, and the sterically influencing methyl

groups—provides a robust platform for building molecular complexity and diversity. By adhering

to stringent quality control standards, employing appropriate analytical methods for verification,

and observing rigorous safety protocols, scientists can effectively and safely leverage this

compound to advance their research objectives and accelerate the development of novel

chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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